Cas no 114362-54-8 (1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl-
• CAS No: 114362-54-8
• MF: C₁₁H₉N₅O
• MW: 227.222060918808
• CID: 1202352
• PubChem ID: 11831150
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl-
• 5-azido-3-methyl-1-phenylpyrazole-4-carbaldehyde
• 114362-54-8
• DTXSID50474131
• 5-azido-3-methyl-1-phenyl-1h-pyrazole-4-carbaldehyde
• AKOS000277778

• Inchi： 1S/C11H9N5O/c1-8-10(7-17)11(13-15-12)16(14-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： ZQOFITOIEXSOOD-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C2C=CC=CC=2)C=1N=[N+]=[N-]

Computed Properties

• Exact Mass: 227.08070993g/mol
• Monoisotopic Mass: 227.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 49.2Ų